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Compound of Interest

Compound Name: 1-Chloro-3-methylhexane

Cat. No.: B13203929

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and reactivity of 1-Chloro-3-methylhexane. The content is intended for use in research and
development, particularly in the fields of organic synthesis and medicinal chemistry.

Chemical Identification and Properties

1-Chloro-3-methylhexane is a halogenated alkane. Its key identifiers and physicochemical
properties are summarized below.

Property Value Source(s)
IUPAC Name 1-chloro-3-methylhexane [1][2]

CAS Number 101257-63-0 [1][3]
Molecular Formula C7H1sCl [11[2]
Molecular Weight 134.65 g/mol [2]
Estimated Melting Point -69.5 °C [4]
Estimated Boiling Point 152.39 °C [4]

Density 0.8766 g/cm?3 [4]
Refractive Index 1.4274 [4]
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Experimental Protocols

The following sections detail representative experimental procedures for the synthesis of 1-
Chloro-3-methylhexane and a common nucleophilic substitution reaction.

Synthesis of 1-Chloro-3-methylhexane via Chlorination
of 3-Methyl-1-hexanol

This protocol is adapted from standard procedures for the conversion of primary alcohols to
alkyl chlorides using thionyl chloride.

Materials:

e 3-Methyl-1-hexanol

Thionyl chloride (SOCI2)

Pyridine (optional, as a scavenger for HCI)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux and distillation
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place 3-
methyl-1-hexanol dissolved in anhydrous diethyl ether.

e Cool the flask in an ice bath.

» Slowly add thionyl chloride (1.1 equivalents) dropwise to the alcohol solution with stirring. If
pyridine is used, it should be present in the flask with the alcohol (1.1 equivalents).
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 After the addition is complete, remove the ice bath and allow the mixture to warm to room
temperature.

e Gently heat the mixture to reflux for 1-2 hours to ensure the reaction goes to completion.
e Cool the reaction mixture and carefully pour it over crushed ice.

o Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate
solution, and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by
rotary evaporation.

e The crude 1-chloro-3-methylhexane can be purified by fractional distillation under reduced
pressure.

Nucleophilic Substitution: Synthesis of 1-Methoxy-3-
methylhexane

This protocol describes the SN2 reaction of 1-Chloro-3-methylhexane with sodium methoxide.

Materials:

1-Chloro-3-methylhexane

Sodium methoxide (CHsONa)

Anhydrous methanol or a polar aprotic solvent like DMSO

Standard laboratory glassware for reaction under an inert atmosphere
Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve sodium methoxide in the chosen anhydrous solvent.

e Add 1-chloro-3-methylhexane to the stirred solution.
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» Heat the reaction mixture to a moderate temperature (e.g., 50-70 °C) and monitor the
reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

e Upon completion, cool the reaction mixture and quench with water.
o Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
e Wash the combined organic extracts with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o The resulting 1-methoxy-3-methylhexane can be purified by distillation.

Reaction Workflow

The synthesis of 1-Chloro-3-methylhexane from its corresponding alcohol is a fundamental
transformation in organic chemistry, often followed by further functionalization.
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Synthesis Workflow for 1-Chloro-3-methylhexane
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Click to download full resolution via product page

Caption: A general workflow for the synthesis and purification of 1-Chloro-3-methylhexane.

The reaction of 1-Chloro-3-methylhexane with a nucleophile such as sodium methoxide
proceeds through a bimolecular nucleophilic substitution (SN2) mechanism. This is a single-
step process where the nucleophile attacks the carbon atom bearing the chlorine, and the
chloride ion is displaced simultaneously.
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SN2 Reaction of 1-Chloro-3-methylhexane with Methoxide

1-Chloro-3-methylhexane + CH30-

Nucleophilic Attack

eaving Group Departure

1-Methoxy-3-methylhexane + Cl-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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